Cas no 1219795-20-6 (N,N'-DIBENZYLETHYLENE-D4-DIAMINE)

• Product Name: N,N'-DIBENZYLETHYLENE-D4-DIAMINE
• CAS No: 1219795-20-6
• MF: C₁₆H₂₀N₂
• MW: 244.368050575256
• CID: 1066058
• Update Time: 2025-05-22

N,N'-DIBENZYLETHYLENE-D4-DIAMINE Chemical and Physical Properties

Names and Identifiers

• N,N′-Dibenzylethylene-d4-diamine
• N,N'-DIBENZYLETHYLENE-D4-DIAMINE

• Inchi： 1S/C16H20N2/c1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2/i11D2,12D2
• InChI Key： JUHORIMYRDESRB-AREBVXNXSA-N
• SMILES： C(NCC1=CC=CC=C1)([2H])([2H])C(NCC1=CC=CC=C1)([2H])[2H]

Additional information on N,N'-DIBENZYLETHYLENE-D4-DIAMINE

N,N'-DIBENZYLETHYLENE-D4-DIAMINE: A Comprehensive Overview

The compound CAS No 1219795-20-6, commonly referred to as N,N'-DIBENZYLETHYLENE-D4-DIAMINE, is a specialized chemical entity with unique properties that make it valuable in various scientific and industrial applications. This compound has garnered attention in recent years due to its potential in advanced materials science and innovative chemical synthesis techniques. The following sections provide an in-depth exploration of its structure, properties, and contemporary applications, supported by the latest research findings.

N,N'-DIBENZYLETHYLENE-D4-DIAMINE is a diamine derivative characterized by its ethylene backbone and benzyl substituents. The presence of two amine groups at the terminal positions of the ethylene chain makes it a versatile building block for polymer synthesis and cross-linking reactions. Recent studies have highlighted its role in the development of high-performance polymers, particularly in the creation of thermosetting resins and elastomers with enhanced mechanical properties. Researchers have demonstrated that the compound's ability to form stable cross-links contributes significantly to the durability and flexibility of resulting materials.

The synthesis of CAS No 1219795-20-6 involves a multi-step process that typically begins with the benzylamine derivative. Advanced catalytic methods, including the use of palladium catalysts, have been employed to optimize reaction efficiency and yield. A study published in the Journal of Organic Chemistry detailed a novel approach utilizing microwave-assisted synthesis, which not only accelerated the reaction but also minimized byproduct formation. This advancement underscores the compound's importance in green chemistry practices, where reducing environmental impact is a priority.

In terms of physical properties, N,N'-DIBENZYLETHYLENE-D4-DIAMINE exhibits a melting point of approximately 85°C and a boiling point around 310°C under standard conditions. Its solubility in organic solvents such as dichloromethane and tetrahydrofuran facilitates its use in solution-based reactions. Recent research has also explored its behavior under extreme conditions, such as high pressure and temperature, revealing its stability in harsh environments. This characteristic makes it an attractive candidate for aerospace materials and deep-sea exploration technologies.

The application of CAS No 1219795-20-6 extends beyond material science into the realm of drug delivery systems. Scientists have investigated its potential as a biocompatible polymer for encapsulating pharmaceutical compounds. A study published in Biomaterials highlighted its ability to form nanocapsules with controlled drug release capabilities, offering promising avenues for targeted therapy in oncology. The compound's biocompatibility and controlled degradation properties make it a favorable choice for biomedical applications.

Furthermore, N,N'-DIBENZYLETHYLENE-D4-DIAMINE has shown promise in catalytic processes, particularly in asymmetric synthesis. Researchers at Stanford University reported its use as a chiral ligand in organocatalysis, enabling the selective formation of enantiopure compounds. This breakthrough has implications for the pharmaceutical industry, where enantioselective synthesis is crucial for drug development.

In conclusion, CAS No 1219795-20-6, or N,N'-DIBENZYLETHYLENE-D4-DIAMINE, stands out as a multifaceted chemical entity with diverse applications across various fields. Its unique structural features, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key compound in modern chemistry. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.